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Compound of Interest

Compound Name: 2-Chloro-4-fluoro-5-methylphenol
Cat. No.: B14040583
Get Quote

Proper Disposal Procedures for 2-Chloro-4-fluoro-5-methylphenol

Part 1: Executive Summary & Immediate Directives

Stop and Read: 2-Chloro-4-fluoro-5-methylphenol (CAS 1805227-26-2) is a halogenated
phenolic compound.[1][2] Unlike standard organic solvents, it possesses specific environmental
persistence and toxicity profiles that mandate strict segregation from general organic waste
streams.

Core Disposal Rules:

e NO Drain Disposal: Under no circumstances can this compound or its solutions be poured
down the sink. It is toxic to aquatic life and resistant to standard wastewater treatment.

e Segregate as Halogenated: You must collect this waste in containers specifically marked for
"Halogenated Organic Waste." Mixing with non-halogenated solvents (like Acetone or
Ethanol) significantly increases disposal costs and violates EPA/RCRA compliance protocols
in many jurisdictions.
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e Avoid Oxidizers: Never mix phenolic waste with strong oxidizing agents (e.g., Nitric Acid,
Peroxides) in the waste container. This can cause rapid exothermic reactions or explosion.

Part 2: Chemical Profile & Hazard Identification

Understanding the chemical nature of the substance is the first step in safe disposal. This
compound combines the acidity of a phenol with the stability of halogen bonds (ClI, F), making it
a persistent contaminant if released.

Property Specification

Chemical Name 2-Chloro-4-fluoro-5-methylphenol

CAS Number 1805227-26-2

Molecular Formula C7HeCIFO

Physical State Solid (typically off-white to beige crystalline)

~8-9 (Weakly acidic, similar to other

Acidity (pKa
Y (pka) chlorophenols)
H302: Harmful if swallowedH315: Causes skin
Key Hazards (GHS) irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation

o Halogenated Organic (Requires high-temp
Waste Classification o )
incineration)

Part 3: Pre-Disposal Preparation & Segregation

Effective disposal starts at the bench. You must categorize the waste into one of two streams:
Liquid Waste (solutions) or Solid Waste (contaminated debris).

Liquid Waste Segregation

o Container: Use High-Density Polyethylene (HDPE) carboys or amber glass bottles. HDPE is
preferred for resistance to breakage.
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o Compatibility: Ensure the container is free of oxidizing acids or bases. Phenols can form
salts with strong bases, but accidental acidification of those salts later can release the
phenol. Keep the pH neutral to slightly acidic (standard organic waste) to avoid complex
chemistry in the drum.

o Labeling: The label must explicitly state:
o "Hazardous Waste"[3]
o "Halogenated Organic"[3][4]
o "Contains: 2-Chloro-4-fluoro-5-methylphenol"[1][2][5][6]

o "Toxic / Irritant"[7]

Solid Waste Segregation

e Items: Contaminated gloves, paper towels, weigh boats, and pipette tips.

o Packaging: Double-bag in thick (5 mil+) polyethylene bags or place inside a wide-mouth
HDPE jar.

o Sharps: If the chemical is in a syringe or on broken glass, it must go into a Hard-Walled
Sharps Container labeled for chemical contamination.

Part 4: Operational Disposal Workflow

This workflow ensures a self-validating loop where waste is tracked from generation to final
pickup.
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Figure 1: Decision logic for segregating and processing halogenated phenolic waste.

Step-by-Step Protocol:

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b14040583/docs?utm_src=pdf-body-img#2-chloro-4-fluoro-5-methylphenol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14040583?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Preparation: Don appropriate PPE (Nitrile gloves, safety goggles, lab coat). Work inside a
chemical fume hood to avoid inhaling dust or vapors.

e Consolidation:

o For Solids: Sweep up any powder carefully to avoid aerosolization. Place directly into the
solid waste container.

o For Liquids: Use a funnel to pour the solution into the "Halogenated" carboy. Do not overfill
(leave 10% headspace).

o Decontamination: Rinse the empty reagent bottle with a small amount of acetone or ethanol.
Pour this rinse into the Halogenated Waste container, not the drain.

e Labeling: Immediately fill out the waste tag. Record the approximate percentage of 2-
Chloro-4-fluoro-5-methylphenol.

o Storage: Store the waste container in a secondary containment tray (to catch leaks) in a
cool, dry, ventilated area until pickup.

Part 5: Emergency Response (Spills & Exposure)

Because this is a phenol derivative, standard water rinsing is effective, but speed is critical.
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Scenario

Immediate Action

Cleanup Procedure

Minor Spill (Liquid)

Alert nearby personnel. Isolate

area.

1. Cover with inert absorbent
(vermiculite or sand).2. Do
NOT use combustible
materials (sawdust).3. Scoop
into a waste bag and label as

hazardous solid waste.

Minor Spill (Solid)

Avoid creating dust.[7][8]

1. Cover with wet paper towels
(to dampen).2. Scoop up
carefully.3. Clean surface with
soap and water; collect rinsate

as hazardous waste.

Skin Contact

IMMEDIATE FLUSHING.

1. Flush with water for 15+
minutes.2. If available, use
PEG 300/400 (Polyethylene
Glycol) swab for phenol
decontamination (consult
SDS/Medical officer).3. Seek

medical attention.

Eye Contact

IMMEDIATE FLUSHING.

1. Rinse with water/eyewash
station for 15 minutes, holding
eyelids open.2. Seek
emergency ophthalmological

care immediately.

Part 6: Regulatory Compliance & Waste Codes

In the United States (RCRA/EPA) and EU, this chemical falls under strict governance due to

the halogen/phenol combination.

o EPA Waste Codes (US):

o DO0O02: If the waste solution is corrosive (pH < 2 or = 12.5).
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o Halogenated Solvents: While specific F-codes (e.g., F027) apply to poly-chlorinated
phenols (like pentachlorophenol), this specific mono-chloro/mono-fluoro derivative typically
falls under Non-Specific Halogenated Waste.

o Best Practice: Always characterize it as "Halogenated Organic” to ensure the disposal
facility incinerates it at the correct temperature (>1100°C) to prevent dioxin formation.

e Transport (DOT/IATA):

o Likely Class 6.1 (Toxic) or Class 8 (Corrosive) depending on concentration and
formulation.

o Proper shipping name: Toxic solids, organic, n.o.s. (2-Chloro-4-fluoro-5-methylphenol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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